1-(4-Aminobenzyl)-4-methyl-dtpa 1-(4-Aminobenzyl)-4-methyl-dtpa
Brand Name: Vulcanchem
CAS No.: 132979-67-0
VCID: VC21168591
InChI: InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1
SMILES: CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
Molecular Formula: C22H36Cl4N4O10
Molecular Weight: 658.3 g/mol

1-(4-Aminobenzyl)-4-methyl-dtpa

CAS No.: 132979-67-0

Cat. No.: VC21168591

Molecular Formula: C22H36Cl4N4O10

Molecular Weight: 658.3 g/mol

* For research use only. Not for human or veterinary use.

1-(4-Aminobenzyl)-4-methyl-dtpa - 132979-67-0

Specification

CAS No. 132979-67-0
Molecular Formula C22H36Cl4N4O10
Molecular Weight 658.3 g/mol
IUPAC Name 2-[[(2R)-3-(4-aminophenyl)-2-[bis(carboxymethyl)amino]propyl]-[(2S)-2-[bis(carboxymethyl)amino]propyl]amino]acetic acid;tetrahydrochloride
Standard InChI InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1
Standard InChI Key DJOOTICPUOKBRV-GDNMUNFISA-N
Isomeric SMILES C[C@@H](CN(C[C@@H](CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
SMILES CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
Canonical SMILES CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl

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